Cas no 88100-16-7 (1,3,5-Benzenetriamine, 2,4,6-tris[(3-methylphenyl)azo]-)

• Product Name: 1,3,5-Benzenetriamine, 2,4,6-tris[(3-methylphenyl)azo]-
• CAS No: 88100-16-7
• MF: C₂₇H₂₇N₉
• MW: 477.563583612442
• CID: 645112
• PubChem ID: 71410872
• Update Time: 2025-04-19

1,3,5-Benzenetriamine, 2,4,6-tris[(3-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriamine, 2,4,6-tris[(3-methylphenyl)azo]-
• 2,4,6-tris[(3-methylphenyl)diazenyl]benzene-1,3,5-triamine
• DTXSID20830528
• 88100-16-7
• 2,4-Bis(E)[(3-methylphenyl)diazenyl]-6-[(E)-(3-methylphenyl)diazenyl]benzene-1,3,5-triamine

• Inchi： 1S/C27H27N9/c1-16-7-4-10-19(13-16)31-34-25-22(28)26(35-32-20-11-5-8-17(2)14-20)24(30)27(23(25)29)36-33-21-12-6-9-18(3)15-21/h4-15H,28-30H2,1-3H3/b34-31+,35-32+,36-33+
• InChI Key： ZUXNUEZFUXHLEI-JCLOTSFOSA-N
• SMILES： NC1C(=C(C(=C(C=1/N=N/C1=CC=CC(C)=C1)N)/N=N/C1=CC=CC(C)=C1)N)/N=N/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 477.23894190g/mol
• Monoisotopic Mass: 477.23894190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 152Ų